Cas no 936250-23-6 ( )

  structure
  structure
Product Name: 
CAS No:936250-23-6
MF:C8H7BF4O3
MW:237.943996667862
CID:999905
PubChem ID:17750152
Update Time:2025-04-20

  Chemical and Physical Properties

Names and Identifiers

    • [3-(2,2-difluoroethoxy)-4,5-difluorophenyl]boronic acid
    • 3-(2,2-difluoro-ethoxy)-4,5-difluoro-benzeneboronic acid
    • DTXSID10590301
    • 3-(2,2-Difluoroethoxy)-4,5-difluorobenzeneboronic acid
    • (3-(2,2-Difluoroethoxy)-4,5-difluorophenyl)boronic acid
    • starbld0019071
    • SCHEMBL2555184
    • 936250-23-6
    •  
    • Inchi: 1S/C8H7BF4O3/c10-5-1-4(9(14)15)2-6(8(5)13)16-3-7(11)12/h1-2,7,14-15H,3H2
    • InChI Key: YOWBSHPKPTTYFK-UHFFFAOYSA-N
    • SMILES: FC1=C(C=C(B(O)O)C=C1OCC(F)F)F

Computed Properties

  • Exact Mass: 238.04200
  • Monoisotopic Mass: 238.0424369g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 220
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 49.7Ų

Experimental Properties

  • PSA: 49.69000
  • LogP: 0.28850
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